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Compound of Interest

1-(3-Amino-4-
Compound Name:

bromophenyl)ethanone

Cat. No.: B1349132

An In-Depth Technical Guide to the Safe Handling of 1-(3-Amino-4-bromophenyl)ethanone

For Researchers, Scientists, and Drug Development
Professionals

This guide provides comprehensive safety and handling information for 1-(3-Amino-4-
bromophenyl)ethanone (CAS No: 37148-51-9), a key intermediate in organic synthesis.
Adherence to these protocols is critical for ensuring personnel safety and maintaining
experimental integrity.

Chemical and Physical Properties

1-(3-Amino-4-bromophenyl)ethanone is a solid compound used in various synthetic
applications.[1][2][3] Its key properties are summarized below.
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Property Value Source
Molecular Formula CsHsBrNO [2][3]
Molecular Weight 214.06 g/mol [2][3]
Appearance Solid [2][3]
Melting Point 114-118 °C [11121[3]
CAS Number 37148-51-9 [2][3]

Hazard Identification and GHS Classification

This compound presents several health hazards. The Globally Harmonized System (GHS)
classification provides a clear warning of its potential risks.

Hazard
GHS . L
Hazard Class . Signal Word Statement Description
Pictogram
Code
o GHSO07 )
Acute Toxicity, ) ) Harmful if
(Exclamation Warning H302
Oral swallowed.[2]
Mark)
) GHSO07 May cause an
Skin . . o
o (Exclamation Warning H317 allergic skin
Sensitization i
Mark) reaction.[2]
GHSO07 )
S ) ) Causes skin
Skin Irritation (Exclamation Warning H315 S
irritation.[4]
Mark)
, GHSO07 )
Serious Eye ) ) Causes serious
o (Exclamation Warning H319 o
Irritation eye irritation.[4]
Mark)

Detailed Experimental Protocols
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Strict adherence to the following protocols is mandatory when handling 1-(3-Amino-4-
bromophenyl)ethanone.

Engineering Controls and Ventilation

o Primary Handling: All work must be conducted in a certified chemical fume hood to avoid
inhalation of dust or vapors.[5][6]

o Safety Stations: Ensure that eyewash stations and safety showers are unobstructed and
located close to the workstation.[5][7]

e Ventilation System: Use a local exhaust system if any dust or aerosol is expected to be
generated.[6]

Personal Protective Equipment (PPE)

o Eye Protection: Wear tight-sealing safety goggles or a face shield (European Standard
EN166).[5][8]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).[6][8]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with an organic vapor filter.[5][8]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[6][8] Prevent dust formation and
dispersion.[6] Wash hands and face thoroughly after handling.[5][6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] Keep
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[5][7]

Safe Handling Workflow
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The following diagram illustrates the standard workflow for safely managing 1-(3-Amino-4-
bromophenyl)ethanone from receipt to disposal.

Preparation & Planning

Review SDS & Protocols

A

Verify Fume Hood Operation

A

Assemble All Required PPE

T
i
IBegin Work

Chemical Handling

Transfer Compound to Fume Hood

Weigh Compound in Ventilated Enclosure

Perform Synthetic Steps

Securely Cap All Containers

[
IEnd Experiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Segregate Waste (Solid & Liquid)

Dispose of Waste via Approved Plant

Remove & Dispose of PPE Properly

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1349132?utm_src=pdf-body
https://www.benchchem.com/product/b1349132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for handling 1-(3-Amino-4-bromophenyl)ethanone.

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell.[5][6][9]

Remove contaminated clothing. Flush skin with
_ plenty of soap and water for at least 15 minutes.
Skin Contact S )
If skin irritation or a rash occurs, seek medical

advice.[5][6][8]

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. If eye irritation persists, get
medical attention.[5][6][9]

Do NOT induce vomiting. Clean mouth with
) water and then drink plenty of water. Never give
Ingestion , ,
anything by mouth to an unconscious person.

Get immediate medical attention.[5][8]

Accidental Release Measures

o Spills: Use personal protective equipment.[6] Sweep up the solid material, taking care not to
disperse dust, and collect it into a suitable, closed container for disposal.[6][7] Prevent the
product from entering drains.[6]

Fire-Fighting Measures
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7][9]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5][7]

e Hazardous Combustion Products: Thermal decomposition can release carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen halides.[5][7]

Emergency Response Logic

The following diagram outlines the decision-making process for responding to an incident.
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Caption: Decision tree for emergency response procedures.

Toxicological and Ecological Information

+ Toxicological Information: The toxicological properties have not been fully investigated.[5][8]
It is known to be harmful if swallowed and may cause skin sensitization.[2]
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» Ecological Information: Do not empty into drains.[5] The environmental impact of this product
has not been fully investigated. Persistence is unlikely based on available information for
similar compounds.[5]

Disposal Considerations

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[5]
[9] Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[5]

o Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1349132#safety-and-handling-precautions-for-1-3-
amino-4-bromophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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